Cas no 59557-91-4 (4-Bromo-2-methoxyaniline)

4-Bromo-2-methoxyaniline structure
4-Bromo-2-methoxyaniline structure
Product Name:4-Bromo-2-methoxyaniline
CAS No:59557-91-4
MF:C7H8BrNO
MW:202.04852104187
MDL:MFCD01204266
CID:57442
PubChem ID:459257
Update Time:2025-04-18

4-Bromo-2-methoxyaniline Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-2-methoxyaniline
    • 4-Bromo-2-methoxyphenylamine
    • 4-BROMO-2-METHOXY-PHENYLAMINE
    • 2-Amino-5-bromoanisole
    • 4-Bromo-o-anisidine
    • 4-bromo-2-methoxy-aniline
    • 2-methoxy-4-bromoaniline
    • Benzenamine, 4-bromo-2-methoxy-
    • PubChem2258
    • 4-bromo-2-methoxy aniline
    • 4-bromo-2-methoxybenzenamine
    • KSC497O8L
    • 4-bromo-2-(methyloxy)aniline
    • WRFYIYOXJWKONR-UHFFFAOYSA-N
    • (4-bromo-2-methoxy-phenyl)-amine
    • EBD43953
    • STL194301
    • CHEMBL4991363
    • AN-584/11607260
    • DTXSID50332621
    • HY-50822
    • AKOS005215993
    • FT-0601835
    • SY018328
    • 4-Bromo-2-methoxyaniline, AldrichCPR
    • SB77819
    • PS-4816
    • SCHEMBL155113
    • J-514667
    • CS-W009042
    • A8367
    • MFCD01204266
    • CYCLOHEXANESULFAMICACID
    • AM20040807
    • BDBM625995
    • AC-2621
    • EN300-121196
    • 59557-91-4
    • DB-006702
    • A2027
    • MDL： MFCD01204266
    • Inchi： 1S/C7H8BrNO/c1-10-7-4-5(8)2-3-6(7)9/h2-4H,9H2,1H3
    • InChI Key： WRFYIYOXJWKONR-UHFFFAOYSA-N
    • SMILES： BrC1C=CC(=C(C=1)OC)N

Computed Properties

  • Exact Mass: 200.97900
  • Monoisotopic Mass: 200.97893g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 110
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.9
  • Topological Polar Surface Area: 35.2

Experimental Properties

  • Color/Form: White to Yellow Solid
  • Density: 1.531
  • Melting Point: 57.0 to 61.0 deg-C
  • Boiling Point: 250.4±20.0 °C at 760 mmHg
  • Flash Point: 105.2±21.8 °C
  • Refractive Index: 1.595
  • Solubility: Soluble in methanol.
  • PSA: 35.25000
  • LogP: 2.62110

4-Bromo-2-methoxyaniline Security Information

  • Symbol: GHS07
  • Prompt：dangerous
  • Signal Word：Warning
  • Hazard Statement： H302,H317
  • Warning Statement： P280
  • Hazardous Material transportation number：UN2811/6.1/IIIPG
  • WGK Germany：3
  • Hazard Category Code： 22-43-52
  • Safety Instruction： 36/37
  • Hazardous Material Identification： Xn
  • HazardClass：6.1
  • PackingGroup：III
  • Storage Condition：Store long-term at 2-8°C

4-Bromo-2-methoxyaniline Customs Data

  • HS CODE：2922299090
  • Customs Data：

    China Customs Code:

    2922299090

    Overview:

    2922299090. Other amino groups(naphthol\phenol)And ether\Esters [including their salts, Except those containing more than one oxygen-containing group]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Summary:

    2922299090. other amino-naphthols and other amino-phenols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

4-Bromo-2-methoxyaniline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
040536-1g
4-Bromo-2-methoxy-aniline
 59557-91-4 97%
1g
 ￡10.00 2022-03-01
Fluorochem
040536-5g
4-Bromo-2-methoxy-aniline
 59557-91-4 97%
5g
 ￡11.00 2022-03-01
Fluorochem
040536-10g
4-Bromo-2-methoxy-aniline
 59557-91-4 97%
10g
 ￡18.00 2022-03-01
Fluorochem
040536-25g
4-Bromo-2-methoxy-aniline
 59557-91-4 97%
25g
 ￡42.00 2022-03-01
Fluorochem
040536-100g
4-Bromo-2-methoxy-aniline
 59557-91-4 97%
100g
 ￡141.00 2022-03-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
B122478-1g
4-Bromo-2-methoxyaniline
 59557-91-4 98%
1g
 ¥42.90 2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
B122478-100g
4-Bromo-2-methoxyaniline
 59557-91-4 98%
100g
 ¥1075.90 2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
B122478-25g
4-Bromo-2-methoxyaniline
 59557-91-4 98%
25g
 ¥283.90 2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
B122478-5g
4-Bromo-2-methoxyaniline
 59557-91-4 98%
5g
 ¥69.90 2023-09-04
Chemenu
CM118382-100g
4-Bromo-2-methoxyaniline
 59557-91-4 95+%
100g
 $157 2021-06-17

4-Bromo-2-methoxyaniline Production Method

Production Method 1

59557-91-4 59557-91-4
88149-47-7 88149-47-7
Reaction Conditions
1.1 Reagents: 2,4,4,6-Tetrabromo-2,5-cyclohexadien-1-one Solvents: Dichloromethane ;  -10 - -5 °C; -5 °C → rt; overnight, rt
Reference
Synthesis and reactivity of dimethoxy-functionalized Troeger's base analogs
Malik, Qasim M.; et al, Tetrahedron, 2011, 67(32), 5798-5805

Production Method 2

59557-91-4 59557-91-4
88149-47-7 88149-47-7
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Diethyl ether ,  Hexane ;  1 h, -78 °C
1.2 Reagents: Tributyltin iodide (polymer-supported) ;  18 h, rt
1.3 Reagents: Bromine Solvents: Dichloromethane ;  -78 °C; 1 h, -78 °C; 1 h, rt
Reference
Polymer-Supported Organotin Reagents for Regioselective Halogenation of Aromatic Amines
Chretien, Jean-Mathieu; et al, Journal of Organic Chemistry, 2005, 70(7), 2870-2873

4-Bromo-2-methoxyaniline Preparation Products

4-Bromo-2-methoxyaniline Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:59557-91-4)4-Bromo-2-methoxyaniline
Order Number:A8367
Stock Status:in Stock
Quantity:250.0g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 06:37
Price ($):168.0
Email:sales@amadischem.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:59557-91-4)4-BROMO-2-METHOXY-PHENYLAMINE
Order Number:1642093
Stock Status:in Stock
Quantity:Company Customization
Purity:98%
Pricing Information Last Updated:Monday, 14 April 2025 21:49
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:59557-91-4)4-Bromo-2-methoxyaniline
Order Number:LE7781;LE1642093
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:58
Price ($):discuss personally
Email:18501500038@163.com

4-Bromo-2-methoxyaniline Related Literature

Related Categories

59557-91-4 (4-Bromo-2-methoxyaniline) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:59557-91-4)4-Bromo-2-methoxyaniline
A8367
Purity:99%
Quantity:250.0g
Price ($):168.0
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:59557-91-4)4-BROMO-2-METHOXY-PHENYLAMINE
1642093
Purity:98%
Quantity:Company Customization
Price ($):Inquiry
Email